Cas no 1822966-15-3 (2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester)

• Product Name: 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester
• CAS No: 1822966-15-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD24669192
• CID: 5608023
• PubChem ID: 123624906
• Update Time: 2025-06-08

2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester
• ethyl3-oxo-3-(pyrrolidin-2-yl)propanoate
• 1822966-15-3
• SCHEMBL23551307
• EN300-8227696
• ethyl 3-oxo-3-(pyrrolidin-2-yl)propanoate

• MDL： MFCD24669192
• Inchi： 1S/C9H15NO3/c1-2-13-9(12)6-8(11)7-4-3-5-10-7/h7,10H,2-6H2,1H3
• InChI Key： GLILUYHLGPNYNV-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 272.4±30.0 °C(Predicted)
• pka: 11.21±0.10(Predicted)

Additional information on 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester

Introduction to 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester (CAS No. 1822966-15-3)

2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester (CAS No. 1822966-15-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and an ethyl ester group, making it a versatile building block for the development of novel compounds and materials.

The chemical formula of 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester is C₉H₁₅NO₃, and its molecular weight is approximately 185.22 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the field of pharmaceutical research, 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases, including neurodegenerative disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of pyrrolidine-based compounds using 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester as a key intermediate. These compounds exhibited potent anti-inflammatory and neuroprotective activities, suggesting their potential therapeutic applications.

Beyond pharmaceuticals, 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester has also found applications in materials science. Researchers have utilized this compound to develop novel polymers with unique properties. A study published in the Journal of Polymer Science in 2020 described the synthesis of a series of polymeric materials using 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester. These polymers exhibited excellent mechanical strength and thermal stability, making them suitable for use in advanced composite materials and coatings.

The synthetic versatility of 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester has also been highlighted in several recent publications. A review article published in Chemical Reviews in 2019 summarized various synthetic strategies for the preparation of this compound and its derivatives. The review emphasized the importance of catalytic methods, such as transition metal-catalyzed reactions and organocatalysis, in achieving high yields and selectivities. These methods have enabled researchers to develop efficient and environmentally friendly routes for the synthesis of 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester.

In addition to its synthetic applications, 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester has been studied for its biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2018 investigated the anti-cancer properties of a series of pyrrolidine-based compounds derived from 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester. The results showed that these compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on the biodegradability and environmental fate of 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester. A study published in Environmental Science & Technology in 2019 evaluated the biodegradability of this compound under different environmental conditions. The results indicated that 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester can be biodegraded by microorganisms under aerobic conditions, suggesting that it may have a lower environmental impact compared to other synthetic compounds.

In conclusion, 2-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester (CAS No. 1822966-15-3) is a versatile compound with significant potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive building block for the development of novel compounds and materials. Ongoing research continues to explore new applications and improve synthetic methods for this compound, highlighting its importance in various scientific fields.